Cas no 868707-82-8 (1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl-)

• Product Name: 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl-
• CAS No: 868707-82-8
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 718981
• PubChem ID: 45122024
• Update Time: 2025-04-19

1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxylic acid, 2,3-dihydro-8-methyl-
• 5-methyl-2,3-dihydro-1,4-benzodioxine-7-carboxylic acid
• 8-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid
• 8-methyl-2,3-dihydro-1,4-benzodioxin-6-carboxylic acid
• 2,3-Dihydro-8-methyl-1,4-benzodioxin-6-carboxylic acid
• SCHEMBL3350012
• DTXSID40669271
• MULCPFJSRTWFGO-UHFFFAOYSA-N
• 868707-82-8

• Inchi： 1S/C10H10O4/c1-6-4-7(10(11)12)5-8-9(6)14-3-2-13-8/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： MULCPFJSRTWFGO-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(=O)O)C=C(C)C1=2

Computed Properties

• Exact Mass: 194.058
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes